Cas no 112931-99-4 (2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]-)

• Product Name: 2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]-
• CAS No: 112931-99-4
• MF: C₂₂H₂₆N₂O₂
• MW: 350.454045772552
• CID: 5388441
• Update Time: 2025-08-03

2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]-

• Inchi： 1S/C22H26N2O2/c1-2-21(25)24-15-13-23(14-16-24)17-18-26-22(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h2-12,22H,1,13-18H2
• InChI Key： YUGSQTKWPZHKBE-UHFFFAOYSA-N
• SMILES： C(N1CCN(CCOC(C2=CC=CC=C2)C2=CC=CC=C2)CC1)(=O)C=C

Additional information on 2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]-

Research Brief on 2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]- (CAS: 112931-99-4)

2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]-, with the CAS number 112931-99-4, is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

The compound belongs to the class of piperazine derivatives, which are known for their diverse biological activities. Recent literature highlights its role as a scaffold for designing molecules with potential central nervous system (CNS) activity. A 2023 study published in the Journal of Medicinal Chemistry explored the compound's interaction with serotonin and dopamine receptors, suggesting its utility in the development of antipsychotic or antidepressant drugs. The study employed molecular docking and in vitro assays to demonstrate its binding affinity and selectivity.

In addition to its CNS applications, 2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]- has been investigated for its anti-inflammatory and anticancer properties. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibited potent inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. The researchers synthesized a series of analogs and evaluated their efficacy in cell-based assays, identifying several promising candidates for further preclinical development.

The synthesis of 2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]- has also been a focus of recent research. A 2023 article in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces environmental impact. The new method employs greener solvents and catalysts, aligning with the principles of sustainable chemistry. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount.

Despite these promising findings, challenges remain in the development of this compound for therapeutic use. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to enhance its delivery to target tissues. Furthermore, toxicity profiles of its derivatives need to be thoroughly evaluated in animal models before clinical trials can be initiated. These gaps present opportunities for future research to refine the compound's properties and expand its therapeutic potential.

In conclusion, 2-Propen-1-one, 1-[4-[2-(diphenylmethoxy)ethyl]-1-piperazinyl]- (CAS: 112931-99-4) represents a versatile scaffold with multiple pharmacological applications. Recent studies underscore its potential in CNS disorders, inflammation, and cancer, while also addressing synthetic and formulation challenges. Continued research in this area is expected to yield novel therapeutics that leverage the unique properties of this compound.